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Compound of Interest

Ethyl 2-(5-nitropyridin-2-
Compound Name:
YL )acetate

Cat. No.: B168430

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the handling, storage, and use of Ethyl 2-(5-nitropyridin-
2-yl)acetate (CAS No. 174890-57-4).

Frequently Asked Questions (FAQSs)

Q1: What is Ethyl 2-(5-nitropyridin-2-yl)acetate?

Ethyl 2-(5-nitropyridin-2-yl)acetate is a chemical compound with the molecular formula
CoH10N20a4.[1][2][3] It is a useful research chemical, often employed as a building block in the
synthesis of more complex molecules, particularly substituted pyridine derivatives which are
significant in pharmaceutical and agricultural chemistry.[4]

Q2: What are the primary hazards associated with this compound?

While a specific Safety Data Sheet (SDS) for this exact compound is not readily available,
related compounds such as nitropyridines and nitroaromatics are known to be hazardous.[5][6]
The Globally Harmonized System (GHS) hazard statements for a similar compound include
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause
respiratory irritation). Therefore, it should be handled with care, avoiding contact with skin,
eyes, and inhalation.

Q3: How should | properly store Ethyl 2-(5-nitropyridin-2-yl)acetate?
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For short-term storage (1-2 weeks), it is recommended to keep the compound at -4°C. For
longer periods (1-2 years), storage at -20°C is advised to maintain its stability.[7] The
compound should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.

Q4: What are the general safety precautions for handling this compound?

When working with Ethyl 2-(5-nitropyridin-2-yl)acetate, it is crucial to use appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat. All handling should be performed in a well-ventilated area, preferably within a
chemical fume hood.[6] Avoid generating dust or aerosols. Keep the compound away from
heat, sparks, and open flames.

Q5: How should I dispose of waste containing this chemical?

Dispose of waste containing Ethyl 2-(5-nitropyridin-2-yl)acetate in accordance with local,
state, and federal regulations for hazardous chemical waste. Do not empty into drains or
release into the environment.

Quantitative Data

Chemical and Physical Properties

Property Value Source
CAS Number 174890-57-4 [1]12113]
Molecular Formula CoH10N204 [1112][3]
Molecular Weight 210.19 g/mol [1][2]
Purity Min. 95% - 98% [1]
Melting Point 63 °C (for the thio-analog) [5]
Boiling Point 37.8.7 °C (predicted, for the 5]
thio-analog)

Storage Conditions
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Duration Temperature
Short-term (1-2 weeks) -4°C
Long-term (1-2 years) -20°C

Experimental Protocols
General Protocol for Saponification and Subsequent Reaction
This protocol provides a general methodology for the saponification of the ethyl ester to the

corresponding carboxylate, which can then be used in subsequent reactions such as
decarboxylative functionalization. This is adapted from a procedure for the methyl ester analog.

[4]

Materials:

Ethyl 2-(5-nitropyridin-2-yl)acetate

Lithium hydroxide (LiOH)

Methanol (MeOH)

Water (H20)

Anhydrous solvent for subsequent reaction (e.g., THF)

Electrophilic reagent for subsequent reaction

Procedure:

e Saponification:

o Dissolve Ethyl 2-(5-nitropyridin-2-yl)acetate in a mixture of methanol and water.

o Add lithium hydroxide and stir the mixture at room temperature.
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o Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is
consumed.

o Upon completion, remove the solvents under reduced pressure to obtain the crude lithium
pyridylacetate salt.

e Subsequent Reaction (e.g., Decarboxylative Functionalization):

[¢]

To the residue from the previous step, add an anhydrous solvent (e.g., THF).

[e]

Add the desired electrophilic reagent.

o

Stir the reaction mixture at room temperature for the appropriate time, monitoring by TLC.

[¢]

Upon completion, proceed with the appropriate aqueous workup and purification by
column chromatography.

Troubleshooting Guides

Troubleshooting Common Issues in Reactions
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Symptom

Possible Cause

Suggested Solution

Low or No Reaction

Inactive reagents.

Use fresh, high-purity starting
materials and reagents.
Ensure anhydrous conditions if
the reaction is moisture-

sensitive.

Insufficient reaction

temperature.

Gradually increase the
reaction temperature and

monitor the progress by TLC.

Formation of Multiple

Byproducts

Side reactions due to the

reactive nitro group.

Consider running the reaction
at a lower temperature. Use

milder reagents if possible.

Hydrolysis of the ester group.

Ensure anhydrous conditions
during the reaction setup and

workup.

Decarboxylation of the acetate.

[6]i8]

Avoid excessive heating. Use
mild acidic or basic conditions

during workup.

Difficulty in Product Purification

Tailing on silica gel column

chromatography.[9]

Add a small amount of a
modifier like triethylamine to
the eluent to suppress the
basicity of the pyridine
nitrogen.

Co-elution of impurities.

Try a different solvent system
for chromatography or
consider purification by
recrystallization if the product

is a solid.

Product is a yellow or off-white

solid.

This may be due to trace
impurities. Consider
recrystallization or treatment

with activated carbon.[10]
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Exothermic Reaction

Add reagents dropwise,
Rapid addition of reagents. especially at the beginning of

the reaction.

Insufficient cooling.

Use an ice bath or other
cooling methods to maintain a

stable reaction temperature.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for the saponification and subsequent functionalization of

Ethyl 2-(5-nitropyridin-2-yl)acetate.
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Caption: Troubleshooting logic for common issues encountered during reactions with Ethyl 2-
(5-nitropyridin-2-yl)acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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